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Compound of Interest

Compound Name: (3-Bromo-2-methylpropyl)benzene

Cat. No.: B3279190 Get Quote

This technical guide provides a comprehensive overview of the chemical properties,

spectroscopic data, reactivity, and synthesis of (3-Bromo-2-methylpropyl)benzene. The

information is intended for researchers, scientists, and professionals in the field of drug

development and materials science.

Physicochemical Properties
(3-Bromo-2-methylpropyl)benzene, with the CAS number 68996-14-5, is a halogenated

alkylbenzene.[1][2] While extensive experimental data for this specific compound is limited, its

properties can be predicted based on the characteristics of similar molecules.[1] It is

anticipated to be a colorless liquid, insoluble in water but soluble in common organic solvents.

[1]
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Property Value

CAS Number 68996-14-5

Molecular Formula C₁₀H₁₃Br[1][3]

Molecular Weight 213.11 g/mol [1]

Appearance Colorless liquid (predicted)[1]

Boiling Point Data not available[1]

Melting Point Data not available[1]

Density Data not available[1]

Solubility
Insoluble in water; soluble in organic solvents

(predicted)[1]

InChI Key RMYMVZYEHYEORU-UHFFFAOYSA-N[1][3]

Spectroscopic Data
Detailed experimental spectra for (3-Bromo-2-methylpropyl)benzene are not readily available

in public databases. However, the expected spectroscopic features can be inferred from data

on analogous halogenated alkylbenzenes, such as (3-Bromopropyl)benzene.[1]
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Spectroscopic Technique Key Features

¹H NMR

Signals corresponding to the aromatic protons

of the benzene ring and the protons on the 2-

methylpropyl chain. The chemical shifts and

splitting patterns would provide detailed

structural information about the connectivity of

the atoms.[1]

¹³C NMR

Unique signals for each carbon atom, including

those in the aromatic ring and the aliphatic side

chain.[1]

Mass Spectrometry (EI)

A molecular ion peak (M⁺) and a characteristic

M+2 peak of similar intensity, which is indicative

of the presence of the bromine isotopes (⁷⁹Br

and ⁸¹Br). The fragmentation pattern would offer

further structural clues.[1]

Infrared (IR) Spectroscopy

Characteristic C-H stretching vibrations for both

the aromatic and aliphatic hydrogens, C=C

stretching from the aromatic ring, and a distinct

C-Br stretching vibration.[1]

Reactivity and Chemical Behavior
Halogenated alkylbenzenes like (3-Bromo-2-methylpropyl)benzene are valuable

intermediates in organic synthesis due to the reactivity imparted by the halogen atom.[1] The

bromine atom serves as an excellent leaving group, making the compound susceptible to

various chemical transformations.

Nucleophilic Substitution Reactions
(3-Bromo-2-methylpropyl)benzene can undergo nucleophilic substitution reactions where the

bromide ion is displaced by a nucleophile.[1] The reaction can proceed through either an Sₙ1 or

Sₙ2 mechanism, depending on the structure of the substrate, the nature of the nucleophile, and

the solvent used.[1]
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Caption: Nucleophilic substitution pathways for (3-Bromo-2-methylpropyl)benzene.

Cross-Coupling Reactions
This compound is also a suitable substrate for various palladium-catalyzed cross-coupling

reactions, such as the Suzuki, Heck, and Sonogashira reactions.[1] These reactions are

fundamental in synthetic organic chemistry for the formation of new carbon-carbon and carbon-

heteroatom bonds, enabling the construction of complex molecular architectures.[1]

Synthesis
The synthesis of (3-Bromo-2-methylpropyl)benzene can be achieved through the

bromination of the corresponding alkylbenzene. A common method for aliphatic bromination

involves the reaction of (2-methylpropyl)benzene with hydrogen bromide (HBr) in the presence

of peroxides.[1] This reaction proceeds via a radical mechanism to yield the desired product.[1]
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Caption: Synthesis of (3-Bromo-2-methylpropyl)benzene.

Experimental Protocol: Aliphatic Bromination
The following is a generalized experimental protocol for the radical bromination of an

alkylbenzene.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, dissolve (2-methylpropyl)benzene in a suitable inert solvent.

Initiation: Add a radical initiator, such as a peroxide, to the solution.

Addition of HBr: Slowly add hydrogen bromide to the reaction mixture through the dropping

funnel. The reaction may need to be initiated with gentle heating or UV light.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Once the reaction is complete, quench the reaction mixture, separate the organic

layer, and wash it with a suitable aqueous solution to remove any unreacted HBr and initiator

byproducts.

Purification: Dry the organic layer over an anhydrous drying agent, filter, and concentrate the

solvent under reduced pressure. The crude product can then be purified by distillation or

column chromatography to yield pure (3-Bromo-2-methylpropyl)benzene.

Safety and Handling
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As with many brominated organic compounds, (3-Bromo-2-methylpropyl)benzene should be

handled with appropriate safety precautions. While specific toxicity data is not available, similar

compounds can cause skin and eye irritation.[4][5] It is recommended to handle this chemical

in a well-ventilated fume hood and to wear personal protective equipment, including safety

goggles, gloves, and a lab coat.[6][7] Avoid inhalation of vapors and contact with skin and eyes.

[6][7]

Applications in Research and Development
The unique chemical properties of (3-Bromo-2-methylpropyl)benzene make it a valuable

compound in several areas of research.

Medicinal Chemistry: The bromine atom can act as a handle for further molecular

modifications, allowing for the synthesis of a diverse range of derivatives to optimize drug

candidates.[1] The ability of bromine to participate in halogen bonding can also be exploited

in rational drug design.[1]

Materials Science: The introduction of a bromine atom can alter the physical and electronic

properties of organic materials, making them suitable for applications in fields such as

organic electronics.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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